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Compound of Interest

Compound Name: 1-(3,4-Diaminophenyl)ethanone

Cat. No.: B1594092

An In-depth Technical Guide to the Safe Handling of 1-(3,4-Diaminophenyl)ethanone

This guide provides comprehensive safety information and handling protocols for 1-(3,4-
Diaminophenyl)ethanone (CAS No. 21304-39-2), tailored for researchers, scientists, and drug
development professionals. Moving beyond a standard Material Safety Data Sheet (MSDS),
this document synthesizes key safety data with practical, field-proven insights to ensure the
safe and effective use of this compound in a laboratory setting.

Compound Identification and Physicochemical
Profile

1-(3,4-Diaminophenyl)ethanone, also known as 3',4'-Diaminoacetophenone, is an aromatic
amine and a valuable intermediate in the synthesis of various molecules, including dyes,
pigments, and pharmaceutical compounds.[1] Its dual amine functionality makes it a versatile
building block, but also necessitates careful handling due to the inherent reactivity and potential
biological activity of aromatic amines.

A fundamental understanding of its physical and chemical properties is the first step in a robust
safety assessment. These properties dictate its behavior under laboratory conditions and
inform appropriate storage and handling procedures.

Caption: Chemical structure of 1-(3,4-Diaminophenyl)ethanone.

Table 1: Physicochemical Properties of 1-(3,4-Diaminophenyl)ethanone
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Property Value Source(s)
CAS Number 21304-39-2 [11[2]1[3][4]
Molecular Formula CsH10N20 [1112][31[4]
Molecular Weight 150.18 g/mol [2][4]
Appearance Solid [2]
Melting Point 132-133 °C [3]
Storage Temperature 2-8°C, sealed in dry, dark [2]

place

| Synonyms | 3',4'-Diaminoacetophenone, 4-Acetyl-1,2-phenylenediamine |[3] |

GHS Hazard Assessment and Toxicological Insights

1-(3,4-Diaminophenyl)ethanone is classified as hazardous under the Globally Harmonized
System (GHS). Understanding these classifications is crucial for anticipating risks and
implementing appropriate safety measures. The primary hazards are associated with acute
toxicity, skin irritation, and severe eye damage.[3][4]

1-(3,4-Diaminophenyl)ethanone

CAS: 21304-39-2
1

i
Hazard Statements

: !
i i i
| | |
A4 A
H302 Harmful if swallowed H315 Causes skin irritation H318 Causes serious eye damage H335 May cause respiratory irritation

GHS Pictograms
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Caption: GHS hazard profile for 1-(3,4-Diaminophenyl)ethanone.

Table 2: GHS Hazard Classification

GHS Class Hazard Code Hazard Statement Signal Word
. Harmful if .
Acute toxicity, Oral H302 Warning / Danger
swallowed
Skin irritation H315 Causes skin irritation Warning / Danger

Causes serious eye

Serious eye damage H318 Danger
damage
Specific target organ May cause respirator
p. ) 9 9 H335 ) .y. P Y Warning / Danger
toxicity irritation

Sources:[2][3][4]

Toxicological Interpretation for the Researcher:

o H302 (Harmful if swallowed): This classification indicates significant oral toxicity. The primary
risk is accidental ingestion through contaminated hands or equipment. This underscores the
critical importance of strict hygiene measures, such as washing hands thoroughly after
handling and prohibiting eating, drinking, or smoking in the laboratory.[3]

e H315 (Causes skin irritation): Direct contact with the solid or solutions can cause
inflammation, redness, and discomfort.[4] Aromatic amines as a class are known for their
potential to be absorbed through the skin, making this a significant route of exposure.

o H318 (Causes serious eye damage): This is the most severe hazard classification for this
compound, indicating a risk of irreversible damage to eye tissue upon contact.[4] This is a
non-negotiable mandate for using chemical splash goggles, not just safety glasses, as the
primary form of eye protection.

o H335 (May cause respiratory irritation): As a solid, the primary inhalation risk comes from
airborne dust or aerosolized particles.[4] Handling the powder can generate dust, which may
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irritate the mucous membranes and upper respiratory tract.[5] This necessitates the use of
engineering controls like a chemical fume hood.

Exposure Prevention and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, prioritizing engineering controls and supplementing with
appropriate PPE, is essential for minimizing exposure.

Engineering Controls:

e Chemical Fume Hood: All weighing and handling of the solid compound must be performed
inside a certified chemical fume hood to control the inhalation of dust.[6]

e Ventilation: The laboratory should be well-ventilated to prevent the accumulation of any
potential vapors or dust.[7][8]

o Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible
and have been recently tested.[7][9] Their location should be known to all personnel working
in the area.

Personal Protective Equipment (PPE) Protocol:

This protocol should be treated as a self-validating system; a failure in one component
compromises the entire system.

o Eye and Face Protection:
o Minimum Requirement: ANSI Z87.1-compliant (or equivalent) chemical splash goggles.

o Rationale: Due to the H318 classification ("Causes serious eye damage"), standard safety
glasses offer insufficient protection from dust and splashes.[4] Goggles provide a seal
around the eyes.

o Enhanced Precaution: When handling larger quantities or if there is a significant splash
risk, a face shield should be worn in addition to goggles.[7]

e Skin Protection:
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o Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves.[10] For prolonged
handling or when working with solutions, consider double-gloving or using thicker gloves.
Always inspect gloves for tears or punctures before use.

o Body Protection: A flame-resistant laboratory coat must be worn and kept fully buttoned.
Ensure clothing fully covers the arms and legs.

o Respiratory Protection:

o Standard Handling: When using a fume hood, additional respiratory protection is typically
not required.

o Emergency Situations: In the event of a large spill or failure of engineering controls, a
NIOSH-approved respirator with particulate filters may be necessary.[9] All respirator use
requires prior medical clearance and fit-testing.

Safe Handling, Storage, and Incompatibility

Protocol for Handling Solid 1-(3,4-
Diaminophenyl)ethanone:

Preparation: Before handling, ensure all necessary engineering controls are active and all
required PPE is donned correctly.

o Work Area: Designate a specific area within the fume hood for handling this compound.

» Weighing: Use a disposable weigh boat. Handle the container and spatula with care to
minimize dust generation. Avoid scooping in a manner that creates a plume of powder.

o Transfers: If transferring the solid to a reaction vessel, do so slowly and carefully. If making a
solution, add the solid to the solvent slowly to avoid splashing.

o Post-Handling: Tightly seal the source container immediately after use.[3]

» Decontamination: Wipe down the work surface, spatula, and any other equipment with an
appropriate solvent (e.g., ethanol) and dispose of the cleaning materials as hazardous
waste.
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» Hygiene: Wash hands thoroughly with soap and water after the procedure is complete, even
after removing gloves.[8]

Storage:

o Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3] The
recommended storage temperature is between 2-8°C.[2]

o Location: Keep in a dark place, as aromatic amines can be sensitive to light.[2] Store away
from incompatible materials.

o Labeling: Ensure the container is clearly labeled with the chemical name and all relevant
GHS hazard pictograms and statements.

Incompatible Materials:

o Strong Oxidizing Agents: Can lead to vigorous or explosive reactions.
» Acids, Acid Anhydrides, Acid Chlorides: Can cause strong exothermic reactions.
» Source for Incompatibilities:[5][11]

Emergency Protocols and First Aid

Immediate and correct response to an exposure is critical. All personnel must be familiar with
these procedures before beginning work with the compound.[12]
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Caption: Workflow for responding to an accidental spill.
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First Aid Measures:

o General Advice: In case of any exposure, seek medical advice immediately and show the
safety data sheet to the attending physician.[6][7]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[7] Remove contact lenses if present and easy to do.[3] Due to the
risk of serious eye damage, immediate medical attention is mandatory.

Skin Contact: Remove all contaminated clothing immediately. Wash the affected area
thoroughly with plenty of soap and water.[7] Seek medical attention if irritation develops or
persists.[10]

Inhalation: Move the person to fresh air and keep them in a position comfortable for
breathing.[3] If the person is not breathing, give artificial respiration.[8] Seek immediate
medical attention.

Ingestion: Do NOT induce vomiting.[7] Rinse the mouth thoroughly with water. Never give
anything by mouth to an unconscious person.[7] Call a physician or poison control center
immediately.[13]

Fire and Explosion Hazard Management

While not flammable under normal conditions, understanding its behavior in a fire is a key part
of a complete safety profile.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7] Choose the extinguishing agent appropriate for the surrounding fire.

e Hazardous Combustion Products: Thermal decomposition can produce toxic and irritating
gases, including carbon oxides (CO, CO3z) and nitrogen oxides (NOx).[5][7]

 Firefighting Instructions: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective chemical-resistant clothing to prevent contact with hazardous
decomposition products.[7][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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